Cas no 2172056-26-5 (2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid)

2-(5-Fluoro-6-methyl-1H-indol-3-yl)acetic acid is a fluorinated indole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a fluoro and methyl substitution on the indole ring, enhancing its reactivity and selectivity in chemical transformations. The acetic acid moiety provides a versatile handle for further functionalization, making it valuable for derivatization or conjugation in drug discovery. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, owing to its stable yet modifiable framework. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications. Its unique substitution pattern may also confer specific electronic or steric properties for targeted molecular interactions.
2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid structure
2172056-26-5 structure
Product Name:2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid
CAS No:2172056-26-5
MF:C11H10FNO2
MW:207.201006412506
CID:6389702
PubChem ID:165839280
Update Time:2025-06-13

2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid
    • EN300-1635709
    • 2172056-26-5
    • Inchi: 1S/C11H10FNO2/c1-6-2-10-8(4-9(6)12)7(5-13-10)3-11(14)15/h2,4-5,13H,3H2,1H3,(H,14,15)
    • InChI Key: YCMXWACQXUCYTM-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC2=C(C=1)C(CC(=O)O)=CN2

Computed Properties

  • Exact Mass: 207.06955672g/mol
  • Monoisotopic Mass: 207.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.1Ų

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Additional information on 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid

Introduction to 2-(5-Fluoro-6-methyl-1H-indol-3-yl)acetic acid (CAS No. 2172056-26-5)

2-(5-Fluoro-6-methyl-1H-indol-3-yl)acetic acid (CAS No. 2172056-26-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid make it a promising candidate for various pharmacological studies.

The chemical structure of 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid consists of a substituted indole ring with a fluoro and methyl group at specific positions, along with an acetic acid moiety. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain pathways, making it a potential candidate for the treatment of inflammatory diseases and chronic pain conditions.

In addition to its anti-inflammatory and analgesic effects, 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid has also been studied for its potential as an anticancer agent. Preliminary in vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The exact mechanism by which 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid exerts its anticancer effects is still under investigation, but it is believed to involve the disruption of cell cycle progression and the activation of pro-apoptotic signaling pathways.

The pharmacokinetic properties of 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid have also been explored in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its potential use as a therapeutic agent. The oral bioavailability of 2-(5-fluoro-6-methyl-1H-indol-3-yl)acetic acid is relatively high, and it exhibits good plasma stability and low toxicity in animal models.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-fluoro-6-methyl-1H-indol-3-yi)acetic acid. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that 2-(5-fluoro-6-methyl-1H-indol-3-yi)acetic acid may be a safe and effective treatment option for various medical conditions.

In conclusion, 2-(5-fluoro-6-methyl-H-indol--yl)acetic acid (CAS No. 2172056--) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, potentially leading to new treatments for various diseases.

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